N'-(4-amino-6-methylpyrimidin-2-yl)-3-chlorobenzohydrazide

• IUPAC Name: N'-(4-amino-6-methylpyrimidin-2-yl)-3-chlorobenzohydrazide
• InChI: InChI=1S/C12H12ClN5O/c1-7-5-10(14)16-12(15-7)18-17-11(19)8-3-2-4-9(13)6-8/h2-6H,1H3,(H,17,19)(H3,14,15,16,18)
• InChI Key: HVJGLAYFZAVSLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NNC(=O)C2=CC(=CC=C2)Cl)N
• Molecular Formula: C12H12ClN5O
• Molecular Weight: 277.71 g/mol

Description

N'-(4-amino-6-methylpyrimidin-2-yl)-3-chlorobenzohydrazide is a chemical compound that has been studied for its potential applications in scientific research. It is also known by its chemical name, AC-42.

Scientific Research Applications

Synthesis and Pharmacological Activities

• This compound serves as a core structure for synthesizing various derivatives with potential pharmacological activities. For instance, it can be utilized in the synthesis of thiosemicarbazides, triazoles, Schiff bases, and other heterocyclic compounds that show promise as antihypertensive α-blocking agents due to their ability to modulate blood pressure with low toxicity (Abdel-Wahab et al., 2008).

Antimicrobial and Anticancer Evaluation

• Derivatives of this compound have been synthesized and evaluated for their antibacterial and anticancer activities. Notably, certain derivatives exhibit significant activity against bacterial strains such as S. aureus and show potential in inhibiting the growth of various cancer cell lines, highlighting the compound's relevance in developing new therapeutic agents (Bondock & Gieman, 2015).

Molecular Docking and DFT Studies

• The compound and its derivatives have been subjects of molecular docking and density functional theory (DFT) studies to understand their interactions with biological targets and to predict their biological activity. These studies provide insights into the potential of these compounds as antihypertensive agents and their binding affinities to specific receptors, offering a pathway to rational drug design (Aayisha et al., 2019).

Antimicrobial Activity

• Novel derivatives have been explored for their antimicrobial efficacy, particularly against Mycobacterium tuberculosis, demonstrating the potential of these compounds in addressing infectious diseases and contributing to the development of new antimycobacterial agents (Raval et al., 2011).

Synthesis of Heterocyclic Derivatives

• The versatility of "N'-(4-amino-6-methylpyrimidin-2-yl)-3-chlorobenzohydrazide" in organic synthesis is further exemplified by its role in creating heterocyclic derivatives that possess varied biological activities. This highlights its utility in the synthesis of complex molecules for further biological evaluation and potential therapeutic applications (Mohammad et al., 2017).